Cas no 941982-05-4 (N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 941982-05-4
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5448339
• Update Time: 2025-05-22

N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[2-(aminocarbonyl)-3-benzofuranyl]-1-[(4-methylphenyl)sulfonyl]-
• N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C22H23N3O5S/c1-14-6-8-16(9-7-14)31(28,29)25-12-10-15(11-13-25)22(27)24-19-17-4-2-3-5-18(17)30-20(19)21(23)26/h2-9,15H,10-13H2,1H3,(H2,23,26)(H,24,27)
• InChI Key： JSAOEXQLOCOYCU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2C3=CC=CC=C3OC=2C(N)=O)=O)CC1

Additional information on N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

N-(2-Carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 941982-05-4, known as N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran ring, a piperidine core, and a sulfonyl group, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The carbamoyl group attached to the benzofuran ring in this compound is known to enhance hydrogen bonding capabilities, which can significantly influence the molecule's bioavailability and binding affinity. Additionally, the presence of a sulfonyl group at the piperidine core suggests potential applications in modulating enzyme activity or serving as a scaffold for further functionalization.

One of the most intriguing aspects of this compound is its potential as a small molecule inhibitor. Research has shown that similar structures have demonstrated inhibitory effects on key enzymes involved in cellular signaling pathways, such as kinases and proteases. The combination of a rigid benzofuran framework and a flexible piperidine ring may allow for precise targeting of specific protein pockets, making this compound a promising candidate for therapeutic intervention.

The synthesis of N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide involves a multi-step process that requires careful optimization to achieve high yields and purity. Recent advancements in asymmetric catalysis and green chemistry have provided novel pathways for constructing such complex molecules, reducing both cost and environmental impact. The use of microwave-assisted synthesis has also been reported to accelerate reaction times while maintaining product quality.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies have shown that the carbamoyl group enhances solubility in aqueous media, while the sulfonyl group contributes to lipophilicity, ensuring adequate absorption and distribution within the body. These characteristics are critical for achieving therapeutic concentrations at target sites while minimizing systemic toxicity.

Recent research has also explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that it may inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Another area of interest lies in its potential as an anti-cancer agent. Early-stage experiments have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. Its selectivity towards cancer cells over normal cells has been attributed to its ability to exploit differences in cellular metabolism and receptor expression.

Despite its promising attributes, further investigation is required to fully understand its mechanism of action and long-term safety profile. Ongoing clinical trials are expected to provide critical insights into its efficacy and tolerability in human subjects.

In conclusion, N-(2-carbamoyl-1-benzofuran-3-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide represents a cutting-edge advancement in medicinal chemistry with broad therapeutic applications. Its unique structure, coupled with recent breakthroughs in synthetic methodology and pharmacological research, positions it as a leading candidate for addressing unmet medical needs across multiple disease areas.